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Compound of Interest

Compound Name: Disperse Yellow 86

Cat. No.: B076884

For Immediate Release

This guide provides a comprehensive comparison of the photostability of C.I. Disperse Yellow
86 against other commercially significant yellow disperse dyes. The data presented is based on
standardized testing methodologies to assist researchers, scientists, and drug development
professionals in making informed decisions for their applications.

Executive Summary

Disperse Yellow 86 exhibits good to very good lightfastness, with an ISO 105-B02 rating of 5
and an AATCC 16 rating of 6-7. When benchmarked against other common yellow disperse
dyes, its performance is comparable to or superior to some alternatives, making it a suitable
candidate for applications requiring robust photostability. This guide details the experimental
protocols for photostability testing and presents a comparative analysis of lightfastness data.

Data Presentation: Comparative Photostability of
Yellow Disperse Dyes

The following table summarizes the lightfastness ratings of Disperse Yellow 86 and other
selected yellow disperse dyes according to internationally recognized standards.
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C.I. Name Chemical Class ISO 105-B02 Rating ~ AATCC 16 Rating
Disperse Yellow 86 Nitrodiphenylamine 5 6-7

Disperse Yellow 42 Nitrodiphenylamine 4 6-7[1]

Disperse Yellow 54 Quinoline 6[2] 6-7[2]

Disperse Yellow 211 Azo 6-7[3]

Note: Lightfastness is rated on a scale of 1 to 8 for ISO standards and 1 to 8 for AATCC
standards (where 8 represents the highest fastness).

Experimental Protocols

The photostability data presented in this guide is determined using the following standardized
test methods, which are the industry benchmarks for assessing the colorfastness to light of

textiles and dyes.

ISO 105-B02: Colour fastness to artificial light: Xenon
arc fading lamp test

This method is designed to determine the resistance of the color of textiles to the action of an
artificial light source representative of natural daylight (D65).

Apparatus:

e Axenon arc fading lamp apparatus, capable of providing controlled conditions of
temperature, humidity, and irradiance.

» Blue wool references (scale 1-8) for assessing the level of fading.
o Grey Scale for assessing change in color.

Procedure:

¢ A specimen of the dyed textile is mounted on a sample holder.

o A portion of the specimen is covered to serve as an unexposed original for comparison.
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e The specimen and a set of blue wool references are simultaneously exposed to the light
from a xenon arc lamp under specified conditions. For polyester, typical conditions involve a
controlled black standard temperature and relative humidity.

o The exposure is continued until a specified amount of fading has occurred in the test
specimen or the blue wool references.

e The change in color of the exposed portion of the specimen is assessed by comparing it with
the unexposed portion using the Grey Scale. The lightfastness rating is determined by
identifying which blue wool reference shows a similar degree of fading.

AATCC Test Method 16.3: Colorfastness to Light: Xenon-
Arc

This American Association of Textile Chemists and Colorists (AATCC) method is also widely
used to determine the colorfastness of textiles to light.

Apparatus:

e Axenon arc lamp test chamber.

o AATCC Blue Wool Lightfastness Standards (L2-L9).
o AATCC Gray Scale for Color Change.

Procedure:

o Textile specimens are prepared and mounted.

e Specimens and AATCC Blue Wool Lightfastness Standards are exposed to a xenon arc light
source under one of several specified sets of conditions (Options 1 through 6). For disperse
dyes on polyester, continuous light with controlled temperature and humidity is a common
choice.

e The exposure is carried out for a specified number of AATCC Fading Units (AFUs) or until a
certain class of lightfastness is achieved as determined by the fading of the Blue Wool
Standards.
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e The color change of the test specimen is evaluated by comparison with the original fabric
using the AATCC Gray Scale, and a lightfastness rating is assigned based on the
performance of the blue wool standards.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for photostability testing and the
proposed photodegradation pathway for nitrodiphenylamine dyes like Disperse Yellow 86.
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Experimental workflow for photostability testing.
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Disperse Yellow 86 (Nitrodiphenylamine Structure)
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Proposed photodegradation pathway of Disperse Yellow 86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking the Photostability of Disperse Yellow 86
Against Industry Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076884#benchmarking-the-photostability-of-
disperse-yellow-86-against-industry-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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